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CAS No.: 934-67-8
Cat. No.: B1346011

Get Quote

In the domains of chemical research, cheminformatics, and pharmaceutical development,
precision is paramount. The ability to uniquely and consistently identify a chemical compound
across disparate datasets, publications, and software platforms is the bedrock of reproducible
science. Ambiguity in molecular representation can lead to costly errors in experimental design,
data analysis, and drug candidate selection. To solve this, standardized, machine-readable
identifiers have been developed. Among the most crucial are the Simplified Molecular-Input
Line-Entry System (SMILES) and the International Chemical Identifier (InChl) with its hashed
counterpart, the InChiKey.[1][2]

This guide provides a detailed technical examination of these identifiers for a specific molecule:
cis-4-methylcyclohexanecarboxylic acid. As a Senior Application Scientist, the objective is
not merely to present these data strings but to elucidate their structure, the logic behind their
generation, and their practical application in a research context. We will explore how these
linear notations encode not just the atomic connectivity but also the critical stereochemical
configuration that defines the cis isomer, and we will ground this information in a self-validating
experimental workflow.
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Molecular Profile: cis-4-
Methylcyclohexanecarboxylic Acid

cis-4-Methylcyclohexanecarboxylic acid is a disubstituted cycloalkane. Its structure consists
of a cyclohexane ring where a methyl group and a carboxylic acid group are attached at
positions 1 and 4, respectively. The "cis" designation specifies that both substituents are on the
same side of the ring's plane, a stereochemical detail with significant implications for the
molecule's physical properties and biological interactions.[3] This compound and its isomers
serve as valuable building blocks in organic synthesis.[4][5]

Property Value Source(s)
Molecular Formula CsH1402 [3][6]
Molecular Weight 142.20 g/mol [61[7]

cis-4-methylcyclohexane-1-
IUPAC Name ] [6]
carboxylic acid

CAS Registry Number 934-67-8 [31[8]

The SMILES Representation: From 2D Structure to a
Linear String

SMILES is a line notation that encodes a molecule's structure in a simple ASCII string, making
it highly suitable for computational processing and database storage.[9][10] While multiple valid
SMILES strings can exist for one molecule, canonicalization algorithms ensure a single, unique
representation.[10]

For 4-methylcyclohexanecarboxylic acid, the non-stereospecific (canonical) SMILES string
is: CC1CCC(CC1)C(=0)0I6]

This string describes the atom and bond connectivity but omits the stereochemistry. To define
the cis isomer, stereochemical information must be added. The specific SMILES for cis-4-
methylcyclohexanecarboxylic acid uses "@" symbols to denote the relative configuration at
the chiral centers (in this case, the substituted carbons of the ring):
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C[C@H]1CCC(=0)0

o Causality: The [C@H] notation indicates the configuration at that carbon atom. When two
such symbols appear in a ring, their relative configuration (@ and @, or @ @) specifies the
cis relationship. In contrast, the trans isomer, where the groups are on opposite sides, would
be represented as C[C@H]1CCC(=0)0.[11] This seemingly minor difference is fundamental
for software to correctly interpret and render the 3D structure for tasks like molecular docking
or similarity searching.[12]

The InChl and InChiKey: A Universal Signature for
Chemical Structures

The International Chemical Identifier (InChl) was developed by IUPAC to be a non-proprietary,
standardized, and unique identifier.[1] It is generated algorithmically from the structure and
organized into distinct layers, each providing progressively more detailed information.

The full InChl for cis-4-methylcyclohexanecarboxylic acid is: INnChl=1S/C8H1402/c1-6-2-4-
7(5-3-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7-[8]

/1S/: Standard InChl version 1.

/C8H1402/: The molecular formula.

/c1-6-2-4-7(5-3-6)8(9)10/: The connectivity layer, describing how the atoms are bonded.

/h6-7H,2-5H2,1H3,(H,9,10)/: The hydrogen layer.

/t6-,7-I: The stereochemistry layer. This critical layer defines the relative configuration of the
substituents on atoms 6 and 7, specifying the cis arrangement.

While the InChl is comprehensive, its length makes it unwieldy for web searching and database
indexing. To address this, a fixed-length (27-character) hashed version, the InChlKey, was
created.[1]

The InChliKey for cis-4-methylcyclohexanecarboxylic acid is: QTDXSEZXAPHVBI-
KNVOCYPGSA-N
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¢ QTDXSEZXAPHVBI: A 14-character hash of the core molecular connectivity.

« KNVOCYPGSA: An 8-character hash that includes the stereochemical and isotopic layers.
This part changes between isomers. For the trans isomer, it is LJGSYFOKSA.[3] The
InChIKey for a mixture of isomers, lacking stereochemical information, is
QTDXSEZXAPHVBI-UHFFFAOYSA-N.[6]

¢ S: Indicates standard InChl.

* A: Aflag for protonation.

e -N: Indicates the version of the InChl algorithm used.

This layered and hashed system provides a robust, hierarchical method for identifying
molecules with varying levels of specificity, a feature essential for organizing large chemical
databases.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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